Cas no 65487-96-9 (1-BUTANONE, 4-(METHYLTHIO)-1-PHENYL-)

• Product Name: 1-BUTANONE, 4-(METHYLTHIO)-1-PHENYL-
• CAS No: 65487-96-9
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 3199710
• PubChem ID: 60864963
• Update Time: 2025-08-01

1-BUTANONE, 4-(METHYLTHIO)-1-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANONE, 4-(METHYLTHIO)-1-PHENYL-
• EN300-394495
• 65487-96-9
• 4-(METHYLSULFANYL)-1-PHENYLBUTAN-1-ONE

• Inchi： 1S/C11H14OS/c1-13-9-5-8-11(12)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： VVWLRGGMCBDYGO-UHFFFAOYSA-N
• SMILES： S(C)CCCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.07653624Da
• Monoisotopic Mass: 194.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų